Cas no 923201-40-5 (ethyl 4-(4-benzylpiperidin-1-yl)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate)

• Product Name: ethyl 4-(4-benzylpiperidin-1-yl)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
• CAS No: 923201-40-5
• MF: C₂₆H₂₉N₃O₃
• MW: 431.52676653862
• CID: 6068182
• PubChem ID: 20933497
• Update Time: 2025-07-15

ethyl 4-(4-benzylpiperidin-1-yl)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(4-benzylpiperidin-1-yl)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
• ethyl 4-(4-benzylpiperidin-1-yl)-1-(2-methylphenyl)-6-oxopyridazine-3-carboxylate
• F2272-0146
• 923201-40-5
• AKOS002013763
• ethyl 4-(4-benzylpiperidin-1-yl)-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxylate

• Inchi： 1S/C26H29N3O3/c1-3-32-26(31)25-23(18-24(30)29(27-25)22-12-8-7-9-19(22)2)28-15-13-21(14-16-28)17-20-10-5-4-6-11-20/h4-12,18,21H,3,13-17H2,1-2H3
• InChI Key： ZBASALFUUJQUPH-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=CC=C2C)C(=O)C=C1N1CCC(CC2=CC=CC=C2)CC1

Computed Properties

• Exact Mass: 431.22089180g/mol
• Monoisotopic Mass: 431.22089180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 62.2Ų

Additional information on ethyl 4-(4-benzylpiperidin-1-yl)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate

Professional Introduction to Ethyl 4-(4-benzylpiperidin-1-yl)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS No. 923201-40-5)

Ethyl 4-(4-benzylpiperidin-1-yl)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS No. 923201-40-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of pyridazine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its 4-(4-benzylpiperidin-1-yl)-substituent and the presence of a carboxylate group, make it a promising candidate for further investigation in medicinal chemistry.

The synthesis of Ethyl 4-(4-benzylpiperidin-1-yl)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The benzylpiperidine moiety is a key pharmacophore that contributes to the compound's binding affinity and selectivity towards biological targets. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, which has facilitated its incorporation into various pharmacological studies.

In the realm of drug discovery, Ethyl 4-(4-benzylpiperidin-1-yl)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate has been explored for its potential as an intermediate in the development of novel therapeutic agents. The pyridazine core is a structurally versatile scaffold that has been associated with a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of the ethyl and carboxylate functional groups further enhances the compound's pharmacological profile by influencing its solubility, stability, and metabolic fate.

Recent research has highlighted the significance of pyridazine derivatives in addressing various therapeutic challenges. Studies have demonstrated that compounds containing this structural motif can interact with multiple biological pathways, making them valuable tools for investigating disease mechanisms and developing targeted therapies. Ethyl 4-(4-benzylpiperidin-1-yl)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate, with its unique structural attributes, has been investigated for its potential role in modulating these pathways.

The< strong>benzylpiperidine moiety in Ethyl 4-(4-benzylpiperidin-1-yl)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate is particularly noteworthy due to its ability to form stable complexes with biological targets. This interaction is often mediated by hydrogen bonding and hydrophobic interactions, which are critical for achieving high affinity and selectivity. The presence of the< strong>2-methylphenyl group further contributes to the compound's binding properties by enhancing its hydrophobic character.

The< strong>carboxylate group in this molecule plays a crucial role in determining its pharmacokinetic behavior. Carboxylate esters are known for their stability under physiological conditions and their ability to undergo metabolic transformations that can influence drug absorption, distribution, metabolism, and excretion (ADME). These properties make Ethyl 4-(4-benzylpiperidin-1-yl)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine -3-carbox ylate a versatile scaffold for designing drugs with optimized pharmacokinetic profiles.

Ongoing studies are exploring the potential applications of Ethyl 4-(4-benz yl piperidin -1 - y l ) - 1 - ( 2 - methyl phen yl ) - 6 - ox o - 1 , 6 - dihy dro py rid az ine -3 - car box ylate in various therapeutic areas. For instance, its interaction with enzymes and receptors involved in inflammation and pain signaling has been examined in preclinical models. These investigations have provided insights into its potential as an anti-inflammatory agent and have identified novel molecular targets for further exploration.

The< strong>Eth yl group in Eth yl 4 -( 4 - b en z y lp i per id i n - 1 - y l ) - 1 -( 2 - me t h y l phen y l ) - 6 - ox o - 1 , 6 di hy dro py rid az ine -3 car box ylate also contributes to its overall pharmacological profile by influencing its solubility and permeability across biological membranes. This property is particularly important for oral formulations, where bioavailability is a critical factor in determining therapeutic efficacy. The< strong>Eth yl group can enhance solubility while maintaining sufficient lipophilicity to ensure effective membrane penetration.

In conclusion, Eth yl 4 -( 4 b en z y l p i per id i n - 1 - y l ) - 1 -(2 m e t h y l phen y l ) -6 ox o –16 di hy dro py rid az ine –3 car box ylate ( CAS No .923201–40–5) represents a promising compound in pharmaceutical research due to its unique structural features and potential therapeutic applications . Its synthesis , pharma cological properties , and ongoing studie s highlight its significance as a scaffold for drug development . As research continues to uncover new insights into the biology of pyridazine derivatives , compounds like this one are poised to play a crucial role in addressing unmet medical needs . p >